Cas no 20897-85-2 (2-Thiophenecarboxylicacid, ion(1-))

• Product Name: 2-Thiophenecarboxylicacid, ion(1-)
• CAS No: 20897-85-2
• MF: C₅H₃O₂S
• MW: 127.141120195389
• CID: 254452
• PubChem ID: 5017639
• Update Time: 2025-04-19

2-Thiophenecarboxylicacid, ion(1-) Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, ion(1-)
• 2-Thiophene-carboxylic Acid Sodium
• 2-ThiophenecarboxylicAcid,Ion
• thiophene-2-carboxylate
• 2-thiophenecarboxylate
• CHEBI:71237
• then-at
• 3355-TETRABROMOPHENOLPHTHALEIN
• 2-thienoate
• thienyl-2-carboxylate
• thenat
• 2-carboxylatothiophene
• Thiofuran-2-carboxylic acid
• QERYCTSHXKAMIS-UHFFFAOYSA-M
• Q27139461
• 20897-85-2

• Inchi： 1S/C5H4O2S/c6-5(7)4-2-1-3-8-4/h1-3H,(H,6,7)/p-1
• InChI Key： QERYCTSHXKAMIS-UHFFFAOYSA-M
• SMILES： S1C=CC=C1C(=O)[O-]

Computed Properties

• Exact Mass: 126.98500
• Monoisotopic Mass: 126.98537551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• PSA: 68.37000
• LogP: 0.11160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids